Cas no 50306-14-4 (1,5-Octadien-3-ol, (E)-)

• Product Name: 1,5-Octadien-3-ol, (E)-
• CAS No: 50306-14-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 365276
• PubChem ID: 6428570
• Update Time: 2025-04-19

1,5-Octadien-3-ol, (E)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Octadien-3-ol, (E)-
• octa-1,5-dien-3-ol
• KI2TJG39HP
• (3xi,5Z)-1,5-Octadien-3-ol
• CHEBI:172005
• UNII-KI2TJG39HP
• (5Z)-1,5-octadien-3-ol
• Fema No. 4732, (E)-
• Fema No. 4732
• APFBWMGEGSELQP-AATRIKPKSA-N
• DTXSID401314159
• 1,5-Octadien-3-ol, (5E)-
• 1,5-octadien-3-ol
• SCHEMBL309356
• (5E)-1,5-Octadien-3-ol
• 50306-14-4
• LMFA05000488
• 1,5E-Octadien-3-ol
• (5E)-octa-1,5-dien-3-ol
• 1,5Z-Octadien-3R-ol
• 83861-74-9
• TE91VW9O5A
• UNII-TE91VW9O5A

• Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h4-6,8-9H,2-3,7H2,1H3/b6-5+
• InChI Key： APFBWMGEGSELQP-AATRIKPKSA-N
• SMILES： OC(C=C)C/C=C/CC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols